2-Methyl-2-octanol-d3

Specification

• Molecular Formula: C₉H₁₇D₃O
• Molecular Weight: 147.27

Introduction

Chemical Properties and Structure

Molecular Formula and Weight

The molecular formula of 2-Methyl-2-octanol-d3 is $C_9D_3H_{17}O$, with a molecular weight of 147.273 g/mol. This isotopically labeled compound contains three deuterium atoms replacing hydrogen atoms, which distinguishes it from its non-deuterated counterpart, 2-Methyl-2-octanol ($C_9H_{20}O$, molecular weight: 144.2545 g/mol).

Structural Characteristics

The chemical structure features a secondary alcohol functional group (-OH) attached to a branched alkane chain. The presence of deuterium atoms adds isotopic specificity, making it suitable for applications requiring precise tracking or differentiation in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

The IUPAC name for this compound is 1,1,1-trideuterio-2-methyloctan-2-ol. Its SMILES representation is $[2H]C([2H])([2H])C(C)(O)CCCCCC$, which reflects the isotopic substitution.

Physical Properties

The compound exists as a colorless oily liquid that is poorly soluble in water but soluble in most organic solvents. Its physical state and solubility profile make it suitable for reactions in organic media.

Synthesis and Production

General Synthetic Routes

The synthesis of deuterium-labeled compounds like 2-Methyl-2-octanol-d3 typically involves isotopic exchange or direct incorporation of deuterium during chemical reactions. A common approach includes the use of deuterated reagents such as deuterium oxide ($D_2O$) or deuterated reducing agents.

For instance, the production may involve the reaction of deuterated Grignard reagents with ketones followed by hydrolysis under controlled conditions to yield the alcohol. The isotopic purity is ensured through rigorous control over reaction parameters.

Applications in Research

Spectroscopy

Deuterium labeling significantly enhances the utility of compounds like 2-Methyl-2-octanol-d3 in spectroscopic techniques:

• NMR Spectroscopy: Deuterium nuclei exhibit distinct magnetic properties that simplify spectral analysis by reducing background signals from hydrogen atoms.

• Mass Spectrometry: The increased molecular weight due to deuterium substitution aids in distinguishing labeled molecules from their unlabeled counterparts during fragmentation studies.

Reaction Mechanisms

In organic chemistry, isotopically labeled compounds are invaluable for elucidating reaction pathways:

• They allow researchers to track specific atoms through complex transformations.

• Deuterium's kinetic isotope effect provides insights into bond dissociation energies and transition states.

Metabolic Studies

In biological systems, deuterium-labeled compounds serve as tracers to study metabolic processes:

• Their incorporation into biochemical pathways enables monitoring of enzymatic activity.

• The stability of the deuterium label ensures reliable data over extended experimental periods.

Comparative Analysis with Non-Deuterated Counterparts

Chemical Behavior

While both 2-Methyl-2-octanol and its deuterated variant share similar chemical reactivity due to their identical functional groups, the presence of deuterium alters certain physical properties:

• Boiling Point: Deuterium substitution typically results in slightly elevated boiling points due to increased molecular mass.

• Reaction Rates: The kinetic isotope effect can lead to slower reaction rates for bonds involving deuterium compared to hydrogen.

Analytical Advantages

Deuterated compounds offer superior analytical precision:

• In NMR spectroscopy, the absence of proton coupling simplifies spectra.

• Mass spectrometry benefits from clear differentiation between isotopologues.

Implications for Industrial Applications

Chemical Synthesis

In industrial settings, compounds like 2-Methyl-2-octanol-d3 are used as intermediates for synthesizing complex molecules:

• Their isotopic labeling aids in quality control during production processes.

• They serve as standards for calibrating analytical instruments.

Environmental Studies

Deuterium-labeled compounds play a role in tracing pollutant pathways and studying environmental degradation mechanisms:

• Their stability under diverse conditions makes them suitable for long-term monitoring.

• They help identify reaction intermediates in ecological systems.